Cas no 111515-71-0 (b-D-Galactopyranoside,(1aR,4S,4aS,7R,7aS,7bS)-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl6-deoxy-, 2-acetate 3-(3-methyl-2-butenoate) (9CI))

• Product Name: b-D-Galactopyranoside,(1aR,4S,4aS,7R,7aS,7bS)-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl6-deoxy-, 2-acetate 3-(3-methyl-2-butenoate) (9CI)
• CAS No: 111515-71-0
• MF: C₂₈O₇
• MW: 448.295407295227
• CID: 139927
• Update Time: 2024-03-06

b-D-Galactopyranoside,(1aR,4S,4aS,7R,7aS,7bS)-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl6-deoxy-, 2-acetate 3-(3-methyl-2-butenoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,(1aR,4S,4aS,7R,7aS,7bS)-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl6-deoxy-, 2-acetate 3-(3-methyl-2-butenoate) (9CI)
• b-D-Galactopyranoside,(1aR,4S,4aS,7R,7aS,7bS)-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl6-deoxy-, 2-acetate 3-(
• 1H-Cycloprop[e]azulene, b-D-galactopyranoside deriv.
• b-D-Galactopyranoside,decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl 6-deoxy-, 2-acetate3-(3-methyl-2-butenoate), [1aR-(1aa,4b,4ab,7a,7ab,7ba)]-
• Pittosporanoside A3
• β-D-Galactopyranoside, (1aR,4S,4aS,7R,7aS,7bS)-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-yl 6-deoxy-, 2-acetate 3-(3-methyl-2-butenoate) (9CI)

• Inchi： 1S/C28O7/c1-14(2)13-20(30)34-24-23(31)16(4)32-26(25(24)33-17(5)29)35-28(8)12-11-19-22(27(19,6)7)21-15(3)9-10-18(21)28
• InChI Key： AVOQEGXFTSCLJJ-UHFFFAOYSA-N
• SMILES： [C][C]1[C]2[C]3C([C])([C])[C]3[C][C]C([C]2[C][C]1)(O[C]1[C](OC(=O)[C])[C](OC(/[C]=C(\[C])/[C])=O)[C]([O])[C]([C])O1)[C] |^1:0,1,2,3,5,6,7,11,15,16,20,21,24,26,27,29,30,31,32,34,^4:8,9,12,13|

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 551.6±50.0 °C(Predicted)
• PSA: 52.54
• pka: 12.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines